Cas no 1807206-22-9 (Ethyl 2-chloromethyl-3-cyano-6-methylphenylacetate)

• Product Name: Ethyl 2-chloromethyl-3-cyano-6-methylphenylacetate
• CAS No: 1807206-22-9
• MF: C₁₃H₁₄ClNO₂
• MW: 251.708762645721
• CID: 5006847
• Update Time: 2025-06-22

Ethyl 2-chloromethyl-3-cyano-6-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloromethyl-3-cyano-6-methylphenylacetate

• Inchi： 1S/C13H14ClNO2/c1-3-17-13(16)6-11-9(2)4-5-10(8-15)12(11)7-14/h4-5H,3,6-7H2,1-2H3
• InChI Key： OVFWCTVQFPGSAO-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC=C(C)C=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-chloromethyl-3-cyano-6-methylphenylacetate

Research Brief on Ethyl 2-chloromethyl-3-cyano-6-methylphenylacetate (CAS: 1807206-22-9) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-chloromethyl-3-cyano-6-methylphenylacetate (CAS: 1807206-22-9) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research. This compound, characterized by its chloromethyl and cyano functional groups, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and anticancer drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Ethyl 2-chloromethyl-3-cyano-6-methylphenylacetate as a precursor in the synthesis of pyrrolo[2,3-d]pyrimidine derivatives, a class of compounds showing promising kinase inhibitory activity. The researchers utilized the reactive chloromethyl group for subsequent nucleophilic substitutions, enabling efficient diversification of the molecular scaffold. This approach yielded several compounds with nanomolar activity against EGFR and VEGFR2 kinases, important targets in cancer therapy.

In the field of antimicrobial research, a recent patent application (WO2023056321) disclosed novel quinolone derivatives synthesized using Ethyl 2-chloromethyl-3-cyano-6-methylphenylacetate as a key intermediate. The resulting compounds exhibited broad-spectrum activity against drug-resistant bacterial strains, with minimum inhibitory concentrations (MICs) ranging from 0.5 to 8 μg/mL against MRSA and ESBL-producing E. coli. The presence of the cyano group in the intermediate was crucial for maintaining the antibacterial potency while improving metabolic stability.

Structural-activity relationship (SAR) studies have revealed that modifications at the ester moiety of Ethyl 2-chloromethyl-3-cyano-6-methylphenylacetate can significantly influence the biological properties of resulting compounds. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that conversion of the ethyl ester to various amides led to enhanced blood-brain barrier penetration, making these derivatives potential candidates for central nervous system-targeted therapies. The chloromethyl group served as an excellent handle for further functionalization through nucleophilic displacement reactions.

From a synthetic chemistry perspective, recent advancements have focused on developing more sustainable preparation methods for Ethyl 2-chloromethyl-3-cyano-6-methylphenylacetate. A green chemistry approach published in ACS Sustainable Chemistry & Engineering (2023) described an improved synthesis using continuous flow technology, which reduced solvent consumption by 70% and improved overall yield to 85% compared to traditional batch methods. This development addresses growing concerns about the environmental impact of pharmaceutical manufacturing.

Ongoing research continues to explore new applications of this versatile intermediate. Current investigations include its use in PROTAC (Proteolysis Targeting Chimera) development, where its structural features facilitate the creation of bifunctional molecules capable of targeted protein degradation. Preliminary results presented at the 2024 American Chemical Society National Meeting showed promising degradation activity against several challenging oncology targets.